Cas no 62594-20-1 (2-Butenoic acid, 3-bromo-4,4-dimethoxy-, methyl ester, (E)-)

• Product Name: 2-Butenoic acid, 3-bromo-4,4-dimethoxy-, methyl ester, (E)-
• CAS No: 62594-20-1
• MF: C₇H₁₁BrO₄
• MW: 239.063842058182
• CID: 438798
• PubChem ID: 12384735
• Update Time: 2025-09-27

2-Butenoic acid, 3-bromo-4,4-dimethoxy-, methyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 3-bromo-4,4-dimethoxy-, methyl ester, (E)-
• methyl 3-bromo-4,4-dimethoxybut-2-enoate
• EN300-37396231
• METHYL (2E)-3-BROMO-4,4-DIMETHOXYBUT-2-ENOATE
• 62594-20-1

• Inchi： 1S/C7H11BrO4/c1-10-6(9)4-5(8)7(11-2)12-3/h4,7H,1-3H3/b5-4+
• InChI Key： MTURZEIBVGKKQT-SNAWJCMRSA-N
• SMILES： Br/C(=C/C(=O)OC)/C(OC)OC

Computed Properties

• Exact Mass: 237.98403
• Monoisotopic Mass: 237.98407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76